Cas no 1261911-97-0 (4-(3-Benzyloxyphenyl)-3-methylbenzoic acid)

4-(3-Benzyloxyphenyl)-3-methylbenzoic acid structure
1261911-97-0 structure
Product Name:4-(3-Benzyloxyphenyl)-3-methylbenzoic acid
CAS No:1261911-97-0
MF:C21H18O3
MW:318.365826129913
MDL:MFCD18322860
CID:1086118
PubChem ID:53228680
Update Time:2025-04-20

4-(3-Benzyloxyphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-(Benzyloxy)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid
    • 3-methyl-4-(3-phenylmethoxyphenyl)benzoic acid
    • CS-0209290
    • BS-20180
    • 4-(3-BENZYLOXYPHENYL)-3-METHYLBENZOIC ACID
    • 3'-(Benzyloxy)-2-methyl[1,1'-biphenyl]-4-carboxylic acid
    • 1261911-97-0
    • DTXSID10692213
    • MFCD18322860
    • 3'-(Benzyloxy)-2-methyl-[1,1'-biphenyl]-4-carboxylicacid
    • [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-3'-(phenylmethoxy)-
    • 4-(3-Benzyloxyphenyl)-3-methylbenzoic acid
    • MDL: MFCD18322860
    • Inchi: 1S/C21H18O3/c1-15-12-18(21(22)23)10-11-20(15)17-8-5-9-19(13-17)24-14-16-6-3-2-4-7-16/h2-13H,14H2,1H3,(H,22,23)
    • InChI Key: CDXHSPZQHUCFFR-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1C

Computed Properties

  • Exact Mass: 318.125594432g/mol
  • Monoisotopic Mass: 318.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 46.5Ų

4-(3-Benzyloxyphenyl)-3-methylbenzoic acid Pricemore >>

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abcr
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